Cas no 886498-79-9 (2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile)

• Product Name: 2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
• CAS No: 886498-79-9
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• MDL: MFCD04115920
• CID: 3142771
• PubChem ID: 17750667
• Update Time: 2025-04-21

2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
• 3,5-Difluoro-4-methoxyphenylacetonitrile
• D96282
• DTXSID101270429
• LKB49879
• AKOS006292399
• JS-4275
• 3,5-Difluoro-4-methoxybenzeneacetonitrile
• CS-0330584
• MFCD04115920
• 886498-79-9

• MDL： MFCD04115920
• Inchi： 1S/C9H7F2NO/c1-13-9-7(10)4-6(2-3-12)5-8(9)11/h4-5H,2H2,1H3
• InChI Key： TYFFXUKQUGHEDM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(CC#N)C=1)F)OC

Computed Properties

• Exact Mass: 183.04957017Da
• Monoisotopic Mass: 183.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų